Cas no 1805422-88-1 (3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride
• CAS No: 1805422-88-1
• MF: C₇H₂ClF₂IN₂O₃
• MW: 362.456659793854
• CID: 4894476
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF2IN2O3/c8-5(14)3-2(13(15)16)1-12-7(11)4(3)6(9)10/h1,6H
• InChI Key： JQTGEPCFBSFOBL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)Cl)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride (CAS No. 1805422-88-1)

3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride (CAS No. 1805422-88-1) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the development of novel therapeutics and agrochemicals. Its molecular structure, featuring a nitropyridine core, makes it a valuable building block for constructing complex molecules with potential applications in drug discovery and material science.

The growing interest in fluorinated compounds and halogenated pyridines has positioned 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride as a subject of extensive research. Fluorine incorporation, in particular, is a hot topic in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. Researchers are actively exploring this compound's utility in cross-coupling reactions, where its iodo substituent acts as a versatile handle for further functionalization. This aligns with the broader trend of leveraging C-I bond activation in synthetic methodologies.

In the context of AI-driven drug discovery, 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride has emerged as a promising candidate for virtual screening and molecular docking studies. Its carbonyl chloride moiety enables facile conjugation with amines and alcohols, making it a key player in the design of targeted therapeutics. Recent publications highlight its role in the synthesis of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and cancer.

From an industrial perspective, the demand for nitropyridine derivatives like this compound is rising due to their applications in crop protection and pesticide development. The difluoromethyl group is known to improve the lipophilicity and membrane permeability of agrochemicals, a feature highly sought after in modern formulations. This has led to increased searches for synthetic routes and scalable production methods for such compounds, reflecting the industry's focus on sustainable and efficient chemical processes.

Analytical characterization of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. Additionally, its stability under various conditions is a frequent topic of inquiry, with many researchers investigating its storage recommendations and handling precautions to maintain integrity during use.

The compound's relevance extends to material science, where its nitro and carbonyl chloride functionalities are exploited for designing functional polymers and coordination complexes. This multidisciplinary appeal underscores its versatility and aligns with current trends in green chemistry and circular economy initiatives, which emphasize the development of multifunctional reagents with minimal environmental impact.

In summary, 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carbonyl chloride (CAS No. 1805422-88-1) represents a cutting-edge tool in modern chemistry, bridging gaps between pharmaceutical innovation, agricultural science, and advanced materials. Its unique structural features and broad applicability make it a focal point for ongoing research, driven by the need for smarter, more efficient chemical solutions in a rapidly evolving scientific landscape.